Cas no 676624-08-1 (5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid)

5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolopyrimidine core substituted with an ethylthienyl group and a trifluoromethyl moiety. Its carboxylic acid functionality enhances solubility and reactivity, making it a versatile intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to metabolic stability and lipophilicity, while the ethylthienyl substituent may influence electronic properties and binding affinity. This compound is particularly valuable for the synthesis of biologically active molecules, offering potential applications in the development of pharmaceuticals or crop protection agents. Its structural complexity allows for further derivatization, enabling tailored modifications for specific research or industrial needs.

5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid structure

676624-08-1 structure

Product Name:5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid

CAS No:676624-08-1

MF:C₁₄H₁₀F₃N₃O₂S

MW:341.30831193924

MDL:MFCD04045306

CID:3111464

PubChem ID:4769212

Update Time:2025-06-07

5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- <br>5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carbo xylic acid
- AKOS003755860
- VS-14242
- 5-(5-ethylthiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
- 5-(5-ethylthiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- MFCD04045306
- ALBB-000971
- 5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- CS-0322656
- 676624-08-1
- BBL037534
- 5-(5-ETHYL-2-THIENYL)-7-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
- 5-(5-ethylthien-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- H21206
- STK502391
- 5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid
- MDL： MFCD04045306
- Inchi： 1S/C14H10F3N3O2S/c1-2-7-3-4-10(23-7)8-5-11(14(15,16)17)20-12(18-8)6-9(19-20)13(21)22/h3-6H,2H2,1H3,(H,21,22)
- InChI Key： SFBIIGRAKCKHEC-UHFFFAOYSA-N
- SMILES： S1C(=CC=C1C1C=C(C(F)(F)F)N2C(=CC(C(=O)O)=N2)N=1)CC

Computed Properties

Exact Mass: 341.04458223Da
Monoisotopic Mass: 341.04458223Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 465
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 95.7Å²

5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo1,5-apyrimidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E015035-100mg	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676624-08-1		100mg	$ 185.00	2022-06-05
TRC	E015035-250mg	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676624-08-1		250mg	$ 380.00	2022-06-05
TRC	E015035-500mg	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676624-08-1		500mg	$ 600.00	2022-06-05
Chemenu	CM271722-1g	5-(5-Ethylthiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676624-08-1	97%	1g	$285	2021-08-18
abcr	AB404621-500 mg	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676624-08-1		500MG	€313.80	2023-02-20
abcr	AB404621-1 g	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	676624-08-1		1g	€406.00	2023-04-25
abcr	AB404621-5 g	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	676624-08-1		5g	€1074.00	2023-04-25
Chemenu	CM271722-1g	5-(5-Ethylthiophen-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676624-08-1	97%	1g	$***	2023-03-30
Matrix Scientific	028319-500mg	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	676624-08-1		500mg	$189.00	2023-09-06
abcr	AB404621-1g	5-(5-Ethylthien-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid; .	676624-08-1		1g	€397.00	2025-04-17